![molecular formula C21H26N2O3 B6539591 2-(4-tert-butylphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide CAS No. 1060286-15-8](/img/structure/B6539591.png)
2-(4-tert-butylphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-tert-butylphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide, or 2-TBPA, is a synthetic compound that has been used in various scientific research applications. It has been studied for its potential to be used in medicinal chemistry, drug design, and pharmaceutical research. 2-TBPA has been used in a variety of studies, including those related to its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
2-TBPA has been used in a variety of scientific research applications. It has been studied for its potential to be used in medicinal chemistry, drug design, and pharmaceutical research. It has also been used to study the effects of various drugs on the body, as well as to evaluate the safety and efficacy of new drugs. Additionally, 2-TBPA has been used in studies related to the development of new drugs and drug delivery systems.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins and receptors in the body .
Mode of Action
It is likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces .
Biochemical Pathways
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
It is likely that it modulates the activity of its target proteins, leading to changes in cellular function .
Advantages and Limitations for Lab Experiments
2-TBPA has many advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it has been found to be stable in a variety of conditions. Additionally, it is non-toxic and has low solubility, making it an ideal compound for use in lab experiments. However, 2-TBPA also has some limitations. It has a short half-life, and it can be difficult to purify and store. Additionally, it is not water-soluble, making it difficult to use in certain types of experiments.
Future Directions
There are many potential future directions for the use of 2-TBPA in scientific research. One potential application is the development of new drugs and drug delivery systems. Additionally, 2-TBPA could be used to study the effects of various drugs on the body, as well as to evaluate the safety and efficacy of new drugs. Additionally, 2-TBPA could be used to study the biochemical and physiological effects of various compounds, as well as to study the effects of inflammation and pain. Finally, 2-TBPA could be used to develop new treatments for various diseases, such as cancer and autoimmune disorders.
Synthesis Methods
2-TBPA is synthesized using a two-step process. The first step involves the reaction of 4-tert-butylphenol with 4-[(methylcarbamoyl)methyl]phenylacetyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of 2-(4-tert-butylphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide. The second step involves the reaction of the resulting 2-(4-tert-butylphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide with an appropriate reagent, such as an acid or a reducing agent, to yield the desired product.
properties
IUPAC Name |
2-[4-[[2-(4-tert-butylphenoxy)acetyl]amino]phenyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-21(2,3)16-7-11-18(12-8-16)26-14-20(25)23-17-9-5-15(6-10-17)13-19(24)22-4/h5-12H,13-14H2,1-4H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBMZWLYDWKRIQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Tert-butylphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.